Cas no 847900-01-0 (Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate)

847900-01-0 structure
Product name:Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate
Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate Chemical and Physical Properties
Names and Identifiers
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- DTXSID10827422
- 847900-01-0
- Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate
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- Inchi: InChI=1S/C10H15NO4/c1-14-9(12)7-8(10(13)15-2)11-5-3-4-6-11/h3-4,8H,5-7H2,1-2H3/t8-/m0/s1
- InChI Key: OLGRLNILKSFRLK-QMMMGPOBSA-N
Computed Properties
- Exact Mass: 213.10010796Da
- Monoisotopic Mass: 213.10010796Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
- XLogP3: 0.3
Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate Related Literature
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
847900-01-0 (Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate) Related Products
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